Cas no 95258-12-1 ((1α,11β,12α,13β,15β)-1,11,12,14,15-Pentahydroxy-13,20-epoxypicras-3-ene-2,16-dione)

(1α,11β,12α,13β,15β)-1,11,12,14,15-Pentahydroxy-13,20-epoxypicras-3-ene-2,16-dione structure

95258-12-1 structure

Product Name:(1α,11β,12α,13β,15β)-1,11,12,14,15-Pentahydroxy-13,20-epoxypicras-3-ene-2,16-dione

CAS No:95258-12-1

Molecular Formula:C₂₀H₂₆O₉

Molecular Weight:410.415047168732

CID:1985788

PubChem ID:10409280

(1α,11β,12α,13β,15β)-1,11,12,14,15-Pentahydroxy-13,20-epoxypicras-3-ene-2,16-dione Properties

Names and Identifiers

- YADANZIOLIDE-C
- Yadanziolide C
- (1R,2R,3R,6R,8S,12R,13S,14R,15R,16S,17R)-2,3,12,15,16-Pentahydroxy-9,13,17-trimethyl-5,18-dioxapenta
- (1α,11β,12α,13β,15β)-1,11,12,14,15-Pentahydroxy-13,20-epoxypicras-3-ene-2,16-dione
- 2H-3,11c-(Epoxymethano)phenanthro[10,1-bc]pyran, picras-3-ene-2,16-dione deriv. (ZCI)
- (+)-Yadanziolide C
- 95258-12-1
- AKOS040760761
- HY-N7338
- CS-0113446
- (1R,2R,3R,6R,8S,12R,13S,14R,15R,16S,17R)-2,3,12,15,16-Pentahydroxy-9,13,17-trimethyl-5,18-dioxapentacyclo[12.5.0.01,6.02,17.08,13]nonadec-9-ene-4,11-dione
- DA-59203
- InChIKey： JBDMZGKDLMGOFR-CABQPPGUSA-N
- Inchi： 1S/C20H26O9/c1-7-4-9(21)13(23)17(2)8(7)5-10-19-6-28-18(3,14(24)11(22)12(17)19)20(19,27)15(25)16(26)29-10/h4,8,10-15,22-25,27H,5-6H2,1-3H3/t8-,10+,11+,12+,13-,14-,15-,17-,18+,19+,20+/m0/s1
- SMILES： O1C[C@@]23[C@H]4C[C@H]5C(C)=CC([C@@H]([C@]5(C)[C@H]2[C@H]([C@@H]([C@]1(C)[C@@]3([C@H](C(=O)O4)O)O)O)O)O)=O

Computed Properties

Exact Mass: 410.15768240g/mol
Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 9
Rotatable Bond Count: 0
Monoisotopic Mass: 410.15768240g/mol
Heavy Atom Count: 29
Complexity: 855
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 11
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -2.4
Topological Polar Surface Area: 154

Experimental Properties

Boiling Point: 661.3±55.0 °C at 760 mmHg
Vapor Pressure: 0.0±4.5 mmHg at 25°C
Flash Point: 235.8±25.0 °C
Color/Form: Powder
Density: 1.6±0.1 g/cm3

(1α,11β,12α,13β,15β)-1,11,12,14,15-Pentahydroxy-13,20-epoxypicras-3-ene-2,16-dione Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
TargetMol Chemicals	TN2318-5 mg	Yadanziolide C	95258-12-1	98%	5mg	￥ 4,890
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	Y81500-5 mg	YADANZIOLIDE-C	95258-12-1		5mg	¥6880.0	2021-09-07
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN2318-1 mg	Yadanziolide C	95258-12-1		1mg	￥3473.00	2022-04-26

(1α,11β,12α,13β,15β)-1,11,12,14,15-Pentahydroxy-13,20-epoxypicras-3-ene-2,16-dione Suppliers

BioBioPha

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SHANG HAI YUAN YE Biotechnology Co., Ltd.

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(CAS:95258-12-1)

MR./MRS.:TANG SI LEI

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(1α,11β,12α,13β,15β)-1,11,12,14,15-Pentahydroxy-13,20-epoxypicras-3-ene-2,16-dione Related Literature

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